Cas no 1851947-72-2 (2-methyl-4-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 2-methyl-4-(pyrrolidin-1-yl)pyrimidine
• CAS No: 1851947-72-2
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 5332931
• Update Time: 2025-06-07

2-methyl-4-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-methyl-4-(1-pyrrolidinyl)-
• 2-methyl-4-(pyrrolidin-1-yl)pyrimidine

• Inchi： 1S/C9H13N3/c1-8-10-5-4-9(11-8)12-6-2-3-7-12/h4-5H,2-3,6-7H2,1H3
• InChI Key： UFNSZYDHSZRWLZ-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(N2CCCC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-methyl-4-(pyrrolidin-1-yl)pyrimidine

Introduction to 2-Methyl-4-(Pyrrolidin-1-Yl)Pyrimidine (CAS No. 1851947-72-2)

2-Methyl-4-(pyrrolidin-1-yl)pyrimidine (CAS No. 1851947-72-2) is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrimidine family, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. The pyrrolidinyl group attached at position 4 and the methyl group at position 2 contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-methyl-4-(pyrrolidin-1-yl)pyrimidine through various routes, including microwave-assisted synthesis and catalytic methods. These methods not only enhance the yield but also reduce the environmental footprint, aligning with the principles of green chemistry. The compound's structure has been exploited in drug design, where its ability to act as a scaffold for bioactive molecules has been extensively studied.

The pharmacological properties of 2-methyl-4-(pyrrolidin-1-yl)pyrimidine have been a focal point of recent research. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its anti-tumor activity has been explored in preclinical models, showing promise in targeting specific pathways involved in cancer progression.

In the realm of materials science, 2-methyl-4-(pyrrolidin-1-yl)pyrimidine has been investigated for its role in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the nitrogen atoms in the pyrimidine ring makes it a valuable component in constructing porous materials with applications in gas storage and catalysis.

Moreover, the compound's electronic properties have been leveraged in the field of optoelectronics. Research into its use as a building block for organic semiconductors has revealed potential applications in flexible electronics and light-emitting diodes (LEDs). The integration of pyrrolidinyl and methyl groups into the pyrimidine framework enhances its charge transport properties, making it a candidate for next-generation electronic devices.

The synthesis and characterization of 2-methyl-4-(pyrrolidin-1-yliyliyliyliyliyliyliyliyliyliyliylyl)pyrimidine have been documented in numerous scientific journals, highlighting its versatility across multiple disciplines. Its ability to serve as both a therapeutic agent and a material precursor underscores its importance in contemporary chemical research.

In conclusion, 2-methyl-4-(pyrrolidin-1-ylyl)pyrimidine (CAS No. 1851947-72-) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and electronics. Ongoing research continues to unlock new potentials for this compound, ensuring its relevance in future scientific advancements.